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Compound of Interest

Compound Name:
2,5-Diaminotoluene

dihydrochloride

Cat. No.: B1218784 Get Quote

2,5-Diaminotoluene dihydrochloride (CAS No. 615-45-2) is the salt form of 2,5-

diaminotoluene (2,5-TDA), an aromatic amine that serves as a critical intermediate in various

chemical syntheses.[1][2] While the free base (CAS 95-70-5) is a colorless crystalline solid,

commercial samples, including the dihydrochloride salt, often appear as a white to reddish

powder due to oxidation upon exposure to air.[1][3] Historically, its development is tied to the

expansion of aniline chemistry for the dye industry.[4]

This guide provides a comprehensive technical overview for researchers and drug

development professionals, focusing on the synthesis, applications, reaction mechanisms,

safety, and analytical methodologies associated with 2,5-diaminotoluene dihydrochloride. Its

primary utility lies in the formulation of oxidative hair dyes, where it functions as a less toxic

alternative to p-phenylenediamine (PPD).[1][3] Beyond cosmetics, its reactive amine groups

make it a valuable monomer for specialty polymers and an intermediate for pigments and

potential pharmaceutical compounds.[4][5][6]

Physicochemical and Structural Properties
The dihydrochloride salt form enhances the stability and water solubility of the parent amine,

which is crucial for its formulation in aqueous-based applications like hair dyes. The key

properties are summarized below.

Table 1: Physicochemical Properties of 2,5-Diaminotoluene Dihydrochloride
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Property Value Source(s)

CAS Number 615-45-2 [2]

Molecular Formula C₇H₁₂Cl₂N₂ [1][2]

Molecular Weight 195.09 g/mol [1][2]

IUPAC Name
2-methylbenzene-1,4-

diamine;dihydrochloride
[2]

Appearance
White to gray to red powder or

crystalline solid
[1]

Melting Point
34-36°C (literature value, may

refer to a hydrate)
[1]

LogP (Octanol/Water) 0.019 (for the dihydrochloride) [2]

Stability

Hygroscopic; sensitive to air

and light. Exposure can lead to

oxidative degradation and

color change.

[1]

| Storage | Store in a cool, dark, tightly sealed container under an inert atmosphere. |[1][4] |

Caption: Chemical structure of 2,5-Diaminotoluene Dihydrochloride.

Synthesis and Manufacturing Pathways
The synthesis of 2,5-diaminotoluene can be achieved through several established routes,

typically involving the reduction of a dinitro precursor or the cleavage of an azo compound. The

dihydrochloride salt is then formed by treating the resulting free amine with hydrochloric acid.

Key Synthesis Routes:

Electrolytic Reduction of 2,5-Dinitrotoluene: This method involves the direct electrochemical

reduction of 2,5-dinitrotoluene to form the diamine.[1][3] It is a clean process but can be

energy-intensive.
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Reductive Cleavage of 4-Amino-2,3'-dimethylazobenzene: This classic method utilizes

reducing agents like tin or zinc dust in the presence of hydrochloric acid to cleave the azo

bond of ortho-aminoazotoluene, yielding 2,5-diaminotoluene and o-toluidine.[4][7]

Catalytic Hydrogenation: A more modern and cleaner approach involves the catalytic

hydrogenation of 2,5-dinitrotoluene using catalysts such as Raney Nickel or Palladium on

carbon (Pd/C).[5]

Diazo-Coupling and Reduction: A multi-step synthesis starts with o-toluidine, which

undergoes a diazo-coupling reaction to form an azo intermediate (2-aminoazotoluene). This

intermediate is then subjected to reductive hydrogenolysis to yield the final product.[5][8]

This method allows for recycling of the by-product o-toluidine, making it economically and

environmentally favorable.[5]

Caption: Synthesis workflow from o-toluidine to 2,5-diaminotoluene dihydrochloride.

Core Applications and Reaction Mechanisms
The primary commercial application of this compound is as a precursor in oxidative hair dye

formulations.[3][9] Its market growth is significantly driven by the dye, pigment, and

pharmaceutical industries.[6]

Mechanism in Oxidative Hair Dyeing
In hair coloring, 2,5-diaminotoluene acts as a "primary intermediate" or "precursor." The

process is not a simple staining but a chemical reaction that occurs within the hair shaft. The

causality behind this application is the ability of the aromatic amine to undergo controlled

oxidation and polymerization to form large, colored molecules that become trapped within the

hair cortex.

Alkalinization: The hair dyeing formulation includes an alkalizing agent (e.g., ammonia) to

swell the hair cuticle, allowing the dye precursors to penetrate.

Oxidation: An oxidizing agent, typically hydrogen peroxide, is mixed with the precursor

solution. The peroxide oxidizes the 2,5-diaminotoluene to a reactive quinone-diimine

intermediate.
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Coupling: This highly reactive intermediate rapidly reacts with a "coupler" molecule (e.g.,

resorcinol, m-aminophenol) present in the formulation. This coupling reaction forms a larger,

indo-dye type molecule.

Polymerization: These initial dye molecules can further polymerize to form even larger

chromophores, which are physically trapped inside the hair, providing a "permanent" color.

The final shade (e.g., black, brown, blonde) is determined by the specific combination and

concentration of precursors and couplers used.[3][10]

Oxidative Hair Dyeing Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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